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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core active ingredient in the
biocide Busan 77: Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene
dichloride]. This polymeric quaternary ammonium compound, commonly known as a "polyquat”
or WSCP, is a broad-spectrum microbicide utilized for controlling the growth of algae, bacteria,
and fungi in various industrial water systems.

Chemical and Physical Properties

The active ingredient is a cationic polymer notable for its high water solubility and effectiveness
across a range of pH levels. Unlike traditional quaternary ammonium compounds, it is a non-
foaming agent, which is advantageous in recirculating water systemsJ[1].
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Property

Value

Reference(s)

Chemical Name

Poly[oxyethylene(dimethylimini

o)ethylene(dimethyliminio)ethyl  [1]

ene dichloride]

WSCP, Polyquat, Polixetonium

Synonyms ) [21[31[4]
chloride

CAS Number 31512-74-0 [1][3]
Clear to slightly hazy, yellow to

Appearance ] g Y "y [1][3]
amber liquid

Odor Slight, pungent [1]

Solubility in Water

Completely soluble

[1]3]

Density (at 25°C)

1.15 g/mL

[1]

pH (as supplied)

6.0-8.0

[1]3]

Flash Point > 100 °C (> 212 °F) [11[3]
Boiling Point > 100 °C (> 212 °F) [3]

. Stable over a broad pH range
Stability [1]

of 6.0 — 10.0

Mechanism of Action

As a cationic polymer, the biocidal activity of

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride] is primarily

membrane-active[5][6]. The mechanism involves a multi-step process targeting the microbial

cell envelope.

e Adsorption: The positively charged quaternary ammonium groups along the polymer

backbone are electrostatically attracted to the negatively charged components of microbial

cell walls and membranes (e.g., phospholipids, teichoic acids)[6][7][8].
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e Membrane Disruption: Following adsorption, the polymer disrupts the cytoplasmic
membrane's structural integrity. This interaction leads to disorganization of the lipid bilayer[5].

o Leakage of Cellular Contents: The compromised membrane loses its selective permeability,
resulting in the leakage of essential low-molecular-weight intracellular components, such as
ions (K+), metabolites, and RNA[5].

¢ Cell Lysis: Ultimately, the extensive damage to the cell membrane and loss of critical
components leads to cell lysis and death[5].

The polymeric nature of this compound enhances its biocidal efficacy compared to monomeric
guaternary ammonium compounds due to a higher cationic charge density, which promotes
stronger and more extensive interaction with microbial surfaces[6].
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Figure 1: Mechanism of action for the polymeric quaternary ammonium compound.

Antimicrobial Efficacy

The active ingredient demonstrates broad-spectrum activity. Efficacy is quantified by the
Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the biocide that
prevents visible growth of a microorganism.

Minimum Inhibitory
Concentration

Target Organism Type Reference(s)
(MIC, ppm of
product)
Enterobacter ]
Bacteria 5-10 [2]
aerogenes
Escherichia coli Bacteria 10-30 [2]
Pseudomonas )
) Bacteria 30-60 [2]
aeruginosa
Staphylococcus ]
Bacteria 2-5 [2]
aureus
Aspergillus niger Fungi 40 - 60 [2]
Penicillium pinophilum  Fungi 20 - 30 [2]
Chlorella pyrenoidosa  Algae 1.0-3.0 [2]
Phormidium
) Algae 05-15 [2]
inundatum

Experimental Protocols
Protocol: Determination of Minimum Inhibitory
Concentration (MIC)
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This protocol outlines a standard broth microdilution method to determine the MIC of the

polyquat biocide against bacterial and fungal strains.

4.1.1 Materials

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride] stock solution
(e.g., 1000 ppm).

Sterile 96-well microtiter plates.
Target microbial strains (e.g., Pseudomonas aeruginosa ATCC 15442).

Appropriate sterile liquid growth medium (e.g., Tryptic Soy Broth for bacteria, Sabouraud
Dextrose Broth for fungi).

Sterile deionized water or buffer for dilutions.
Spectrophotometer or microplate reader.

Incubator.

4.1.2 Methodology

Inoculum Preparation: Culture the target microorganism on an appropriate agar plate for 18-
24 hours at 35-37°C (for bacteria) or 25-28°C for 2-5 days (for fungi). Suspend colonies in
sterile broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 108
CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10°
CFU/mL in the test wells.

Serial Dilution: Prepare serial two-fold dilutions of the biocide stock solution in the 96-well
plate using the appropriate growth medium. For example, add 100 pL of media to wells 2
through 12. Add 200 pL of the starting biocide concentration to well 1. Transfer 100 pL from
well 1 to well 2, mix, then transfer 100 pL from well 2 to well 3, and so on, discarding the final
100 pL from well 11. Well 12 serves as a positive growth control (no biocide).

Inoculation: Add 100 uL of the prepared microbial inoculum to each well (wells 1-12),
bringing the total volume to 200 pL.
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 Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C) for
18-24 hours for bacteria or 48-72 hours for fungi.

e Result Interpretation: The MIC is determined as the lowest concentration of the biocide at
which there is no visible turbidity (growth) in the well. This can be assessed visually or by
measuring the optical density (OD) at 600 nm with a microplate reader.
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Figure 2: Experimental workflow for Minimum Inhibitory Concentration (MIC) testing.

Protocol: Algaecidal Efficacy in a Simulated Aquatic
System

This protocol describes a method to evaluate the effectiveness of the polyquat biocide against
common algae in a laboratory setting.

4.2.1 Materials

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride] stock solution.

Target algal species (e.g., Chlorella pyrenoidosa).

Sterile algal culture medium (e.g., Modified Bristol's Solution).

Sterile Erlenmeyer flasks (250 mL).

Light source providing ~250 foot-candles of intensity.
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e Incubator or temperature-controlled room (25-28°C).
e Hemocytometer or spectrophotometer.
4.2.2 Methodology

o System Preparation: Dispense 100 mL of sterile algal culture medium into each Erlenmeyer
flask.

» Biocide Addition: Add the appropriate volume of biocide stock solution to the flasks to
achieve the desired test concentrations (e.g., 0.5, 1.0, 2.0, 5.0 ppm). Include a control flask
with no biocide.

 |noculation: Inoculate each flask (including the control) with a sufficient volume of a mature
algal culture to achieve an initial cell density of approximately 1 x 10 cells/mL.

 Incubation: Place the flasks in an incubator at 25-28°C under a light source with a defined
light/dark cycle (e.g., 12 hours light / 12 hours dark) for 14-21 days. Swirl the flasks daily to
ensure uniform suspension.

o Efficacy Assessment: At regular intervals (e.g., day 0, 7, 14, 21), assess the algal growth.
This can be done by:

o Visual Observation: Record the presence of green coloration or algal mats.
o Cell Count: Use a hemocytometer to count the number of viable algal cells.

o Chlorophyll Measurement: Measure absorbance at 680 nm as an indicator of chlorophyll
content and biomass.

o Result Interpretation: Compare the growth in the treated flasks to the control flask. Effective
algaecidal activity is indicated by a significant reduction or complete absence of algal growth.

Synthesis Pathway

The polymer is synthesized via a condensation polymerization reaction. A key patented method
involves the reaction of N,N,N’,N'-tetramethylethylenediamine with bis(2-chloroethyl) ether in an
agueous medium[9].
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Figure 3: Simplified synthesis pathway of the active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. buckman.com [buckman.com]

e 2. buckman.com [buckman.com]

3. univarsolutions.com [univarsolutions.com]

e 4. Polixetonium Chloride - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. journals.asm.org [journals.asm.org]

e 6. Antimicrobial Polymeric Materials with Quaternary Ammonium and Phosphonium Salts -
PMC [pmc.ncbi.nlm.nih.gov]

¢ 7. Antimicrobial Polymer Surfaces Containing Quaternary Ammonium Centers (QACSs):
Synthesis and Mechanism of Action - PubMed [pubmed.ncbi.nim.nih.gov]

8. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3258882?utm_src=pdf-body-img
https://www.benchchem.com/product/b3258882?utm_src=pdf-custom-synthesis
https://www.buckman.com/buckman-featured-products/busan-77/
https://www.buckman.com/wp-content/uploads/2018/04/E483H-WSCP_SS.pdf
https://www.univarsolutions.com/microbiocide-busan-77-837750
https://pubchem.ncbi.nlm.nih.gov/compound/Polixetonium-Chloride
https://journals.asm.org/doi/10.1128/aem.02633-14
https://pmc.ncbi.nlm.nih.gov/articles/PMC4346917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4346917/
https://pubmed.ncbi.nlm.nih.gov/39062830/
https://pubmed.ncbi.nlm.nih.gov/39062830/
https://www.mdpi.com/1422-0067/25/14/7587
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 9. US3771989A - Method of controlling the growth of algae - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Active Ingredient of
Busan 77]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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